1-[3-(4-Bromo-2-chlorophenoxy)propyl]piperidine;oxalic acid

• IUPAC Name: 1-[3-(4-bromo-2-chlorophenoxy)propyl]piperidine;oxalic acid
• InChI: InChI=1S/C14H19BrClNO.C2H2O4/c15-12-5-6-14(13(16)11-12)18-10-4-9-17-7-2-1-3-8-17;3-1(4)2(5)6/h5-6,11H,1-4,7-10H2;(H,3,4)(H,5,6)
• InChI Key: BNDDJMFVDZDXCI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCOC2=C(C=C(C=C2)Br)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H21BrClNO5
• Molecular Weight: 422.7 g/mol

Description

1-[3-(4-Bromo-2-chlorophenoxy)propyl]piperidine;oxalic acid is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. The compound consists of a piperidine ring substituted with a 4-bromo-2-chlorophenoxy group and is often associated with oxalic acid in its salt form.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-(4-Bromo-2-chlorophenoxy)propyl]piperidine typically involves a multi-step process. One common method includes the reaction of 4-bromo-2-chlorophenol with 1,3-dibromopropane to form 3-(4-bromo-2-chlorophenoxy)propane. This intermediate is then reacted with piperidine under basic conditions to yield the final product. The reaction conditions often involve the use of solvents like dichloromethane and catalysts such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

1-[3-(4-Bromo-2-chlorophenoxy)propyl]piperidine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form dehalogenated products.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield derivatives with different functional groups, while oxidation and reduction can lead to various oxides and reduced forms of the compound.

Scientific Research Applications

1-[3-(4-Bromo-2-chlorophenoxy)propyl]piperidine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[3-(4-Bromo-2-chlorophenoxy)propyl]piperidine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 1-[3-(2-Bromo-4-chlorophenoxy)propyl]-4-methylpiperidine
• 1-[3-(2-Bromo-4-chlorophenoxy)propyl]-3-methylpiperidine

Uniqueness

1-[3-(4-Bromo-2-chlorophenoxy)propyl]piperidine is unique due to its specific substitution pattern on the phenoxy group and the presence of both bromine and chlorine atoms. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.